Cas no 1261231-41-7 (Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride)

• Product Name: Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride
• CAS No: 1261231-41-7
• MF: C₂₀H₂₅Cl₃N₂
• MW: 399.784902334213
• CID: 2170674
• Update Time: 2025-05-26

Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride
• N,N-Bis(2-chlorobenzyl)-1-(piperidin-4-yl)methanamine hydrochloride
• SBB074531
• bis(2-chlorobenzyl)piperidin-4-ylmethylamine hydrochloride
• bis[(2-chlorophenyl)methyl](4-piperidylmethyl)amine, chloride

• Inchi： 1S/C20H24Cl2N2.ClH/c21-19-7-3-1-5-17(19)14-24(13-16-9-11-23-12-10-16)15-18-6-2-4-8-20(18)22;/h1-8,16,23H,9-15H2;1H
• InChI Key： CLGHXHXMPAFMCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN(CC1C=CC=CC=1Cl)CC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 336
• Topological Polar Surface Area: 15.3

Additional information on Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride

Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride: A Comprehensive Overview

Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride, with the CAS number 1261231-41-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development and research.

The chemical structure of Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride is characterized by a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is substituted at the 4-position with a methyl group that is further connected to an amine group, which in turn is linked to two benzyl groups, each bearing a chlorine substituent at the 2-position. This structure contributes to the compound's stability and reactivity, making it a valuable molecule for various chemical transformations.

Recent studies have highlighted the potential of Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while reducing production costs.

In terms of biological activity, Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride has shown promise as an inhibitor of certain kinases, which are enzymes that play critical roles in cell signaling pathways. This inhibition could potentially lead to the development of new treatments for conditions where kinase activity is dysregulated, such as in inflammatory diseases or cancer.

Moreover, the compound's ability to form stable complexes with metal ions has been investigated for its potential use in coordination chemistry and catalysis. This property opens up new avenues for its application in asymmetric catalysis and enantioselective synthesis.

Recent advancements in computational chemistry have also enabled researchers to model the interactions of Bis-(2-chloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride with various biological targets at an atomic level. These simulations provide insights into the compound's binding affinity and selectivity, which are crucial for drug design.

In conclusion, Bis-(2-chloro-benzyl)-piperidin-4-yL-methyl-amine hydrochloride stands out as a versatile compound with diverse applications across multiple disciplines within chemistry and biology. Its continued exploration will undoubtedly contribute to breakthroughs in drug discovery and chemical innovation.